Cas no 2248417-58-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2248417-58-3
- EN300-6516802
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate
-
- Inchi: 1S/C17H16N2O4S/c1-17(2,3)8-13-18-9-12(24-13)16(22)23-19-14(20)10-6-4-5-7-11(10)15(19)21/h4-7,9H,8H2,1-3H3
- InChI Key: CFIDFHZDNBZJIM-UHFFFAOYSA-N
- SMILES: S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CN=C1CC(C)(C)C
Computed Properties
- Exact Mass: 344.08307817g/mol
- Monoisotopic Mass: 344.08307817g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 521
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6516802-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 0.05g |
$912.0 | 2025-03-14 | |
| Enamine | EN300-6516802-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 0.1g |
$956.0 | 2025-03-14 | |
| Enamine | EN300-6516802-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 0.25g |
$999.0 | 2025-03-14 | |
| Enamine | EN300-6516802-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 0.5g |
$1043.0 | 2025-03-14 | |
| Enamine | EN300-6516802-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 1.0g |
$1086.0 | 2025-03-14 | |
| Enamine | EN300-6516802-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 2.5g |
$2127.0 | 2025-03-14 | |
| Enamine | EN300-6516802-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 5.0g |
$3147.0 | 2025-03-14 | |
| Enamine | EN300-6516802-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate |
2248417-58-3 | 95.0% | 10.0g |
$4667.0 | 2025-03-14 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate
Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate (CAS: 2248417-58-3)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate (CAS: 2248417-58-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining isoindole and thiazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug development.
One of the key areas of interest is the compound's role as a modulator of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its ability to inhibit certain kinases involved in inflammatory and oncogenic processes. The presence of the 2,2-dimethylpropyl group and the thiazole-5-carboxylate moiety appears to be critical for its binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the molecular interactions between this compound and its target proteins, revealing potential for further optimization.
In addition to its kinase inhibitory properties, recent investigations have explored the compound's pharmacokinetic profile. Studies in animal models have indicated favorable absorption and distribution characteristics, with moderate metabolic stability. However, challenges remain in improving its bioavailability and reducing potential off-target effects. Structural analogs are currently being synthesized and evaluated to address these limitations while maintaining the desired biological activity.
The synthetic route to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate has also been refined in recent work. Novel catalytic methods have been developed to enhance yield and purity, with particular attention to green chemistry principles. These advancements not only facilitate larger-scale production but also reduce environmental impact, aligning with current trends in sustainable pharmaceutical manufacturing.
Looking forward, the compound's potential applications extend beyond its current investigated uses. Its unique chemical scaffold presents opportunities for development as a versatile intermediate in medicinal chemistry. Several research groups are exploring its incorporation into more complex drug candidates targeting various disease pathways. The coming years are likely to see increased research activity around this molecule as its full therapeutic potential becomes clearer.
In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate represents an exciting area of research in chemical biology. Its dual functionality as both a potential therapeutic agent and a valuable synthetic building block positions it as a compound of significant interest. Continued investigation into its properties and applications will undoubtedly contribute to advancements in drug discovery and development.
2248417-58-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2,2-dimethylpropyl)-1,3-thiazole-5-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)